Thiopicolinamide
Overview
Description
Thiopicolinamide is a compound that falls under the broader category of thioamides, which are characterized by the presence of a sulfur atom replacing the oxygen atom in the amide group. Thioamides have garnered interest due to their unique properties and applications in various fields, including synthetic chemistry, medicine, biology, and analytical chemistry . They are known to perturb secondary structure, inhibit proteolysis, act as photoswitches, and serve as spectroscopic labels .
Synthesis Analysis
The synthesis of thioamides has been extensively studied and various methods have been developed. One approach involves the transformation of nitriles and amides through reactions such as the Willgerodt–Kindler reaction . Another method described involves the native chemical ligation of thioamide-containing peptides, which is useful for the synthesis of labeled proteins for folding studies . Additionally, a one-step synthesis of thioamides has been achieved through a three-component condensation of alkynyl bromides, amines, and sodium sulfide, which is applicable to a wide range of substrates . A novel, high-yielding one-step synthesis of derivatives using thiophosgene has also been reported, indicating the versatility of thioamide synthesis methods . Furthermore, a water-mediated direct thioamidation of aldehydes at room temperature presents a mild and greener approach to thioamide synthesis .
Molecular Structure Analysis
Thioamides exhibit distinct molecular structures due to the replacement of the oxygen atom with sulfur in the amide group. This substitution significantly affects the electronic and steric properties of the molecule. The infrared absorption spectra of thioamides show characteristic absorption bands of the C=S group, which are distinct from those of the corresponding acid amides .
Chemical Reactions Analysis
Thioamides participate in various chemical reactions due to their unique reactivity. They can be used in native chemical ligation to couple peptides and proteins, which is a powerful tool for studying protein folding and misfolding . The reactivity of thioamides with thiophosgene has been exploited for the synthesis of complex heterocyclic structures, demonstrating their utility in constructing diverse molecular architectures .
Physical and Chemical Properties Analysis
Thioamides possess unique physical and chemical properties that distinguish them from their oxygen-containing counterparts. Their synthesis and applications are influenced by these properties, which include altered secondary structure perturbation, proteolysis inhibition, and spectroscopic labeling capabilities . The greener synthesis approach using water as a medium highlights the potential for developing environmentally friendly methods for producing thioamides .
Scientific Research Applications
Synthesis and Chemical Properties
Improved Synthesis Techniques : Thiopicolinamide has been involved in improved synthesis processes. For instance, its reaction with N,N'-dimethylformamide dimethyl acetal leads to the formation of various compounds, showcasing its potential in chemical synthesis and as an intermediary in complex chemical reactions (Richardson & Steel, 2007).
Formation of Complexes with Selenium and Tellurium : Thiopicolinamide has been used to synthesize complexes with selenium(IV) and tellurium(IV), which are of biological significance as indicated by pharmacological tests. These complexes have a 1:2 (metal:chelate) stoichiometry, suggesting a potential application in the field of bioinorganic chemistry (Aminabhavi et al., 1983).
Applications in Radioactive Waste Treatment
- Use in Selective An/Ln Separation : Thiopicolinamide has been used in ligands for the extraction of Americium (AmIII) or Europium (EuIII) from water, showing high efficiency in separating these elements, which is crucial in the treatment of low acidity radioactive waste (Casnati et al., 2005).
Inorganic and Organic Chemistry Research
Role in Organic Synthesis : Thiopicolinamide has been integral in organic synthesis studies, being part of the synthesis of various thioamide derivatives which are reactive compounds used in the creation of biologically active compounds. This highlights its importance in the field of synthetic chemistry (Fazylov et al., 2012).
Development of Anticancer Therapeutics : N-methylpicolinamides, closely related to thiopicolinamide, have been a focus in the development of new anticancer drugs. The synthesis and structure-activity relationship studies of picolinamide-containing compounds have shown promising results against various cancer diseases (Moku et al., 2019).
Safety And Hazards
properties
IUPAC Name |
pyridine-2-carbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2S/c7-6(9)5-3-1-2-4-8-5/h1-4H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYKQYVSNFPWGKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90201625 | |
Record name | Picolinamide, thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90201625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridine-2-carbothioamide | |
CAS RN |
5346-38-3 | |
Record name | 2-Pyridinecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5346-38-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Picolinamide, thio- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005346383 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5346-38-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1606 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Picolinamide, thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90201625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Thiopicolinamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PICOLINAMIDE, THIO- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YN34RW97C7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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